(2R)-1-(1-thiophen-3-ylpropan-2-yl)pyrrolidine-2-carboxamide

• IUPAC Name: (2R)-1-(1-thiophen-3-ylpropan-2-yl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C12H18N2OS/c1-9(7-10-4-6-16-8-10)14-5-2-3-11(14)12(13)15/h4,6,8-9,11H,2-3,5,7H2,1H3,(H2,13,15)/t9?,11-/m1/s1
• InChI Key: QYMZGOQXDWSGPM-HCCKASOXSA-N
• Canonical SMILES: CC(CC1=CSC=C1)N2CCCC2C(=O)N
• Isomeric SMILES: CC(CC1=CSC=C1)N2CCC[C@@H]2C(=O)N
• Molecular Formula: C12H18N2OS
• Molecular Weight: 238.35 g/mol

Description

(2R)-1-(1-thiophen-3-ylpropan-2-yl)pyrrolidine-2-carboxamide, also known as TPC, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of (2R)-1-(1-thiophen-3-ylpropan-2-yl)pyrrolidine-2-carboxamide is not fully understood, but it is thought to involve the modulation of various signaling pathways. This compound has been shown to activate the Akt/mTOR pathway, which is involved in cell growth and survival. It can also inhibit the NF-κB pathway, which is involved in inflammation and immune responses. This compound can also regulate the expression of various genes involved in apoptosis and cell cycle regulation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of oxidative stress, and the regulation of mitochondrial function. This compound can also improve glucose metabolism and insulin sensitivity, which may have implications for the treatment of diabetes. Additionally, this compound has been shown to have anti-inflammatory effects, which may be beneficial for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using (2R)-1-(1-thiophen-3-ylpropan-2-yl)pyrrolidine-2-carboxamide in lab experiments is its relatively low toxicity and high solubility in water. This compound can also be easily synthesized in large quantities, making it readily available for research purposes. However, one limitation of using this compound is its limited bioavailability, which may require the use of higher doses to achieve therapeutic effects.

Future Directions

There are several potential future directions for research on (2R)-1-(1-thiophen-3-ylpropan-2-yl)pyrrolidine-2-carboxamide. One area of interest is the development of this compound analogs with improved bioavailability and potency. Another area of research is the investigation of the potential therapeutic applications of this compound in other diseases, such as Parkinson's disease and multiple sclerosis. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify potential drug targets for its therapeutic applications.
In conclusion, this compound is a promising chemical compound with potential therapeutic applications in various fields. Its synthesis method has been optimized to achieve high yields and purity, and it has been shown to have neuroprotective, anti-inflammatory, and anti-tumor effects. While there are limitations to its bioavailability, this compound's relatively low toxicity and high solubility make it a valuable tool for scientific research. Future research on this compound and its analogs may lead to the development of novel therapies for various diseases.

Synthesis Methods

(2R)-1-(1-thiophen-3-ylpropan-2-yl)pyrrolidine-2-carboxamide can be synthesized through a multistep process involving the reaction of 3-thiopheneacetic acid with 2-amino-1-propanol to form 1-(3-thiopheneacetyl)propan-2-ol. This intermediate is then reacted with (R)-2-pyrrolidinylmethanamine to yield this compound. The synthesis process has been optimized to achieve high yields and purity.

Scientific Research Applications

(2R)-1-(1-thiophen-3-ylpropan-2-yl)pyrrolidine-2-carboxamide has been studied for its potential therapeutic applications in various fields, including neuroscience, cancer, and cardiovascular diseases. In neuroscience, this compound has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease. In cancer research, this compound has been found to inhibit tumor growth and induce apoptosis in cancer cells. In cardiovascular diseases, this compound has been shown to have anti-inflammatory effects and can improve cardiac function in animal models of heart failure.